Cas no 361430-03-7 (4-(4-Chlorophenyl)pyrimidin-2-ol)

• Product Name: 4-(4-Chlorophenyl)pyrimidin-2-ol
• CAS No: 361430-03-7
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 1029373
• PubChem ID: 66545646
• Update Time: 2025-06-29

4-(4-Chlorophenyl)pyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)pyrimidin-2-ol
• 6-(4-chlorophenyl)-1H-pyrimidin-2-one
• G62326
• QVMZZINUMSPAPF-UHFFFAOYSA-N
• AKOS015996565
• SB59653
• 361430-03-7
• DB-357468
• 6-(4-Chlorophenyl)pyrimidin-2(1H)-one
• DTXSID80735186

• Inchi： 1S/C10H7ClN2O/c11-8-3-1-7(2-4-8)9-5-6-12-10(14)13-9/h1-6H,(H,12,13,14)
• InChI Key： QVMZZINUMSPAPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=NC(N1)=O

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-Chlorophenyl)pyrimidin-2-ol

Professional Introduction to 4-(4-Chlorophenyl)pyrimidin-2-ol (CAS No. 361430-03-7)

4-(4-Chlorophenyl)pyrimidin-2-ol, chemically designated as 4-(4-chlorophenyl)pyrimidin-2-ol, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aromatic organic compound has garnered considerable attention due to its structural properties and potential biological activities. With a CAS number of 361430-03-7, it serves as a key intermediate in the synthesis of various pharmacologically relevant molecules.

The molecular structure of 4-(4-chlorophenyl)pyrimidin-2-ol consists of a pyrimidine core substituted with a 4-chlorobenzyl group at the 4-position and a hydroxyl group at the 2-position. This arrangement imparts unique electronic and steric properties, making it a versatile scaffold for medicinal chemists. The presence of the chloro substituent on the aromatic ring enhances its reactivity, facilitating further functionalization and derivatization to explore new therapeutic avenues.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been successfully employed in the development of antiviral, anticancer, and antimicrobial drugs. Among these, 4-(4-chlorophenyl)pyrimidin-2-ol has shown promise in several preclinical studies, particularly in the context of inhibiting key enzymes involved in cancer cell proliferation.

One of the most compelling aspects of 4-(4-chlorophenyl)pyrimidin-2-ol is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, compounds like 4-(4-chlorophenyl)pyrimidin-2-ol can modulate these pathways, leading to therapeutic effects. Preliminary studies have indicated that this compound exhibits inhibitory activity against several kinases, making it a valuable candidate for further investigation.

The synthesis of 4-(4-chlorophenyl)pyrimidin-2-ol involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step at the benzene ring is particularly critical, as it determines the reactivity and selectivity of subsequent transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques not only enhance the efficiency of production but also allow for the introduction of additional functional groups, expanding the compound's pharmacological potential.

Recent advancements in computational chemistry have further accelerated the discovery process for pyrimidine-based drug candidates. Molecular modeling and virtual screening techniques enable researchers to predict the binding affinity and interaction patterns of compounds like 4-(4-chlorophenyl)pyrimidin-2-ol with biological targets. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods, allowing for more targeted and efficient drug development.

The pharmacokinetic properties of 4-(4-chlorophenyl)pyrimidin-2-ol are also under investigation to ensure its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance rates are critical determinants of a drug's efficacy and safety profile. In vitro studies have been conducted to assess these parameters, providing valuable insights into potential dosing regimens and formulation strategies.

In conclusion, 4-(4-chlorophenyl)pyrimidin-2-ol (CAS No. 361430-03-7) represents a promising compound in pharmaceutical research due to its unique structural features and biological activities. Its role as an intermediate in synthesizing novel drug candidates underscores its importance in medicinal chemistry. As research continues to uncover new therapeutic applications for pyrimidine derivatives, compounds like this one are poised to play a pivotal role in addressing unmet medical needs.